Cas no 1355247-51-6 (1-Bromo-2-fluoro-3-(cyclopropylaminomethyl)benzene)

• Product Name: 1-Bromo-2-fluoro-3-(cyclopropylaminomethyl)benzene
• CAS No: 1355247-51-6
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• MDL: MFCD21333076
• CID: 2771421
• PubChem ID: 70699656
• Update Time: 2025-08-01

1-Bromo-2-fluoro-3-(cyclopropylaminomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• N-[(3-bromo-2-fluorophenyl)methyl]cyclopropanamine
• 1-Bromo-2-fluoro-3-(cyclopropylaminomethyl)benzene;
• SB77326
• MFCD21333076
• 1-Bromo-2-fluoro-3-(cyclopropylaminomethyl)benzene
• DTXSID00742771
• 1355247-51-6
• CS-0212282
• BS-26707

• MDL： MFCD21333076
• Inchi： 1S/C10H11BrFN/c11-9-3-1-2-7(10(9)12)6-13-8-4-5-8/h1-3,8,13H,4-6H2
• InChI Key： FQSRUMNYJAMSEC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CNC1CC1

Computed Properties

• Exact Mass: 243.00600
• Monoisotopic Mass: 243.00589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.23110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Bromo-2-fluoro-3-(cyclopropylaminomethyl)benzene

Recent Advances in the Application of 1-Bromo-2-fluoro-3-(cyclopropylaminomethyl)benzene (CAS: 1355247-51-6) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-2-fluoro-3-(cyclopropylaminomethyl)benzene (CAS: 1355247-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest studies involving this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent literature indicates that 1-Bromo-2-fluoro-3-(cyclopropylaminomethyl)benzene serves as a versatile intermediate in the synthesis of novel bioactive molecules. Its bromo and fluoro substituents, combined with the cyclopropylaminomethyl group, make it an attractive scaffold for the development of targeted therapies. Studies have demonstrated its utility in the synthesis of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics. The compound's ability to undergo various cross-coupling reactions further enhances its applicability in medicinal chemistry.

One of the most notable findings in recent research is the compound's role in the development of selective kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) utilized 1-Bromo-2-fluoro-3-(cyclopropylaminomethyl)benzene as a key intermediate in the synthesis of a series of potent and selective inhibitors targeting the JAK-STAT signaling pathway. These inhibitors exhibited promising activity in preclinical models of autoimmune diseases, suggesting potential therapeutic applications.

In addition to its use in kinase inhibitor development, 1-Bromo-2-fluoro-3-(cyclopropylaminomethyl)benzene has been explored as a building block for the synthesis of novel GPCR ligands. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful incorporation of this compound into a series of ligands targeting the serotonin receptor family. The resulting compounds demonstrated high affinity and selectivity, paving the way for further optimization and development as potential treatments for neurological disorders.

The synthetic accessibility of 1-Bromo-2-fluoro-3-(cyclopropylaminomethyl)benzene has also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled efficient and scalable synthesis of this compound and its derivatives. These methodological improvements are expected to facilitate its broader application in drug discovery programs.

Looking ahead, the unique structural features of 1-Bromo-2-fluoro-3-(cyclopropylaminomethyl)benzene position it as a valuable tool in the design of novel therapeutic agents. Ongoing research is exploring its potential in other areas, including antimicrobial agents and anticancer drugs. The compound's versatility and the growing body of research supporting its applications underscore its importance in contemporary pharmaceutical research.